Cas no 6752-98-3 (2-(4-amino-1,2,5-oxadiazol-3(2H)-ylidene)-1-(3,4-dichlorobenzyl)-2H-benzimidazol-1-ium)

• Product Name: 2-(4-amino-1,2,5-oxadiazol-3(2H)-ylidene)-1-(3,4-dichlorobenzyl)-2H-benzimidazol-1-ium
• CAS No: 6752-98-3
• MF: C₁₆H₁₂Cl₂N₅O
• MW: 361.205380439758
• CID: 1717242
• PubChem ID: 5221290
• Update Time: 2025-04-21

2-(4-amino-1,2,5-oxadiazol-3(2H)-ylidene)-1-(3,4-dichlorobenzyl)-2H-benzimidazol-1-ium Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-1,2,5-oxadiazol-3(2H)-ylidene)-1-(3,4-dichlorobenzyl)-2H-benzimidazol-1-ium
• 4-[1-[(3,4-dichlorophenyl)methyl]benzimidazol-1-ium-2-ylidene]-1,2,5-oxadiazol-3-amine
• AC1OBJIY
• 6752-98-3
• DTXSID70425761

• Inchi： 1S/C16H11Cl2N5O/c17-10-6-5-9(7-11(10)18)8-23-13-4-2-1-3-12(13)20-16(23)14-15(19)22-24-21-14/h1-7H,8H2,(H2,19,22)/p+1
• InChI Key： VHBPIHGCMKHKLE-UHFFFAOYSA-O
• SMILES： ClC1=C(C=CC(=C1)C[N+]1=C(C2C(N)=NON=2)NC2C=CC=CC1=2)Cl

Computed Properties

• Exact Mass: 360.04216
• Monoisotopic Mass: 360.0418904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• PSA: 75.01